N~1~,N~1'~-[Methylenedi(4,1-phenylene)]dimethanediimine

• CAS No.: 91451-36-4
• Molecular Formula: C15H12N4
• Molecular Weight: 248.28 g/mol
• InChI: InChI=1S/C15H12N4/c16-10-18-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)19-11-17/h1-8,16-17H,9H2
• InChI Key: MILQNPXRHVZGAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=N)N=C=N

Description

N~1~,N~1’~-[Methylenedi(4,1-phenylene)]dimethanediimine is a chemical compound with the molecular formula C21H14N2O4This compound is widely used as a cross-linking agent in the synthesis of thermosetting polymers and flame retardant resins .

Preparation Methods

Synthetic Routes and Reaction Conditions

N~1~,N~1’~-[Methylenedi(4,1-phenylene)]dimethanediimine can be synthesized from cis-butenedioic anhydride and 4,4’-methylenedianiline. The reaction involves the formation of a bismaleimide structure through a condensation reaction .

Industrial Production Methods

In industrial settings, the compound is produced by reacting maleic anhydride with methylenedianiline under controlled conditions. The reaction is typically carried out in the presence of a solvent and a catalyst to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

N~1~,N~1’~-[Methylenedi(4,1-phenylene)]dimethanediimine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: It can be reduced under specific conditions to yield reduced forms.

Substitution: The compound can undergo substitution reactions, where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Various halogenating agents and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

N~1~,N~1’~-[Methylenedi(4,1-phenylene)]dimethanediimine has a wide range of scientific research applications, including:

Chemistry: Used as a cross-linking agent in the synthesis of thermosetting polymers and flame retardant resins.

Biology: Investigated for its potential use in biological systems due to its unique chemical properties.

Medicine: Explored for its potential therapeutic applications, including drug delivery systems.

Industry: Utilized in the production of high-performance materials, such as heat-resistant plastics and rubber products.

Mechanism of Action

The mechanism of action of N1,N~1’~-[Methylenedi(4,1-phenylene)]dimethanediimine involves its ability to form cross-links between polymer chains. This cross-linking enhances the thermal and mechanical properties of the resulting materials. The compound interacts with molecular targets through covalent bonding, leading to the formation of stable polymer networks .

Comparison with Similar Compounds

Similar Compounds

N,N’-(Methylenedi-4,1-phenylene)bis(1,1-diphenylmethanimine): Similar in structure but differs in its applications and properties.

N,N’-(Methylenedi-4,1-phenylene)bis(4-morpholinecarboxamide): Another related compound with distinct chemical properties and uses.

N,N’-(Methylenedi-4,1-phenylene)bis(N-benzylformamide): Shares structural similarities but has different functional groups and applications.

Uniqueness

N~1~,N~1’~-[Methylenedi(4,1-phenylene)]dimethanediimine is unique due to its high thermal stability and ability to form strong cross-links in polymer matrices. This makes it particularly valuable in the production of high-performance materials .